Cas no 22964-02-9 (Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1) structure
22964-02-9 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
CAS No:22964-02-9
MF:C11H13BrClNS
MW:306.649619817734
CID:269932
PubChem ID:31580
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
    • 2-(5-bromo-1-benzothiophen-3-yl)ethyl-methylazanium,chloride
    • BENZO(b)THIOPHENE-3-ETHYLAMINE, 5-BROMO-N-METHYL-, HYDROCHLORIDE
    • 5-Bromo-N-methylbenzo(b)thiophene-3-ethylamine, hydrochloride
    • 22964-02-9
    • Inchi: 1S/C11H12BrNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
    • InChI Key: VLNWDJONOVINKT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CS2)CC[NH2+]C.[Cl-]

Computed Properties

  • Exact Mass: 291.8624
  • Monoisotopic Mass: 304.96406
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Boiling Point: 365.1°Cat760mmHg
  • Flash Point: 174.6°C
  • PSA: 14.1
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